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Compound of Interest

Compound Name: Azobenzene, 4-(phenylazo)-

Cat. No.: B072270

Essential Safety and Handling Guide for 4-
Phenylazoaniline

Chemical Identification: 4-Phenylazoaniline (CAS: 60-09-3) Synonyms: p-Aminoazobenzene,
Aniline Yellow, C.I. Solvent Yellow 1[1][2]

This guide provides crucial safety and logistical information for laboratory professionals
handling 4-Phenylazoaniline. The following procedures are designed to ensure safe handling,
storage, and disposal of this chemical.

Physicochemical and Hazard Data

A summary of the key physical, chemical, and hazard information for 4-Phenylazoaniline is
provided below.
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Property Value
Odorless brownish-yellow needles with a bluish
Appearance .
coating, or an orange powder.[1]
Molecular Formula C12H11N3
Molecular Weight 197.24 g/mol [1]
Melting Point 123-126 °CJ3]
Boiling Point > 360 °C[3]
N Slightly soluble in hot water; soluble in hot
Solubility

alcohol, ether, benzene, and chloroform.

] Harmful if swallowed, in contact with skin, or if
Primary Hazards ) ) o
inhaled. Causes skin and eye irritation.

Carc ol Classified as a Group 2B carcinogen (possibly
arcinogenici
J Y carcinogenic to humans) by IARC.[1][4]

Very toxic to aquatic life with long-lasting effects.

[5]

Environmental Hazards

Personal Protective Equipment (PPE)

Strict adherence to the recommended personal protective equipment is mandatory to minimize
exposure and ensure personal safety.
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Protection Type Specification

Use safety glasses with side-shields or goggles
Eye and Face Protection that are tested and approved under government
standards such as NIOSH (US) or EN 166 (EU).

Wear chemical-resistant, impervious gloves

(e.g., disposable nitrile gloves).[5] Disposable
Skin Protection Tyvek-type sleeves should be worn and taped to

gloves.[6] A lab coat or disposable protective

clothing is required.[5]

For operations where dust may be generated, a
NIOSH-approved half-face respirator with a

Respiratory Protection combination filter cartridge for organic vapors,
acid gases, and particulates (HEPA) is

recommended.[6]

Operational Plan: Handling and Storage Protocols

Handling:

» Training: Before working with this chemical, ensure you have been trained on its proper
handling and storage procedures.[1]

» Ventilation: Always handle 4-Phenylazoaniline in a well-ventilated area, preferably within a
chemical fume hood.[5]

e Avoid Dust Formation: Take precautions to minimize the generation of dust.[5] Do not
breathe in the dust.

» Personal Hygiene: Do not eat, drink, or smoke in the work area. Wash hands thoroughly with
soap and water after handling.[5]

o Labeling: Ensure all containers are clearly labeled.[5]

Storage:
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o Container: Store in the original, tightly closed container.[5]

o Conditions: Keep in a cool, dry, and well-ventilated place.[5] Refrigerated temperatures are
recommended for storage.[6]

e Incompatibilities: Store away from strong oxidizing agents.[3]
e Security: Store in a locked-up area that is only accessible to authorized personnel.[7]

Disposal Plan

Proper disposal of 4-Phenylazoaniline and its containers is critical to prevent environmental
contamination and ensure regulatory compliance.

o Waste Classification: This material and its container must be disposed of as hazardous
waste.

e Containment: Collect waste material in a sealed, labeled container.

o Disposal Route: Dispose of contents and container in accordance with local, regional, and
national regulations at an approved waste disposal plant.[4]

e Environmental Release: Avoid release to the environment.[4] Do not allow the product to
enter drains.

Emergency Procedures

Spill Response:

 |solate the Area: Evacuate personnel from the immediate area and move upwind.[5] Isolate
the spill or leak area for at least 25 meters for solids.[6]

» Control Ignition Sources: Remove all sources of ignition.[6]
¢ Cleanup:

o For small spills, dampen the solid material with acetone and transfer it to a suitable
container for disposal.[6][8]
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o Use absorbent paper dampened with acetone to pick up any remaining material.[8]

o Avoid generating dust during cleanup.[5]

o Decontamination: Wash all contaminated surfaces with acetone followed by a soap and
water solution.[8]

o PPE for Cleanup: Wear appropriate PPE, including respiratory protection, during spill
cleanup.[5]

First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen or artificial
respiration. Seek medical attention if you feel unwell.[4]

« Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with
plenty of water.[7]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and consult an ophthalmologist.

e Ingestion: Do NOT induce vomiting. If the person is conscious, give one or two glasses of
water to dilute the chemical. Immediately call a poison control center or physician.[6][8]
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Caption: Workflow for Safe Handling and Disposal of 4-Phenylazoaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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